Cas no 5127-64-0 ((+)-Gallocatechin gallate)

(+)-Gallocatechin gallate structure

Product Name:(+)-Gallocatechin gallate

CAS No:5127-64-0

Molecular Formula:C₂₂H₁₈O₁₁

Molecular Weight:458.37172

CID:891417

PubChem ID:5276890

(+)-Gallocatechin gallate Properties

Names and Identifiers

- (-)-GALLOCATECHIN-3-GALLATE
- (-)-(2S,3R)-gallocatechin gallate
- (-)-Gallocatechin gallate
- (+)-Gallocatechin gallate
- (+)-Gallocatechin-3-o-gallate
- (+)-Gallocatechol gallate
- (2S,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol 3-(3,4,5-trihydroxybenzoate)
- Benzoic acid, 3,4,5-trihydroxy-, (2R,3S)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester
- CHEMBL126079
- Gallocatechin 3-O-gallate
- UNII-0C056
- GCG
- Gallocatechin-3-O-gallate
- Gallic acid, ester with gallocatechol
- FS-8798
- [(2R,3S)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl] 3,4,5-trihydroxybenzoate
- UNII-0C056HB16M
- 0C056HB16M
- Gallocatechin gallate
- SCHEMBL10198783
- Q5519120
- NS00094558
- (+)-Gallocatechin 3-O-gallate
- gallocatechin-3-gallate
- 3-Galloylgallocatechin
- GALLOCATECHIN 3-GALLATE
- [(2R,3S)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
- (2R,3S)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3-yl 3,4,5-trihydroxybenzoate
- (2R,3S)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl 3,4,5-trihydroxybenzoate
- 3,4,5-Trihydroxy-benzoic acid (2R,3S)-5,7-dihydroxy-2-(3,4,5-trihydroxy-phenyl)-chroman-3-yl ester
- AKOS026670211
- CHEBI:156284
- DTXSID701336201
- LMPK12020120
- Benzoic acid, 3,4,5-trihydroxy-, 3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester, (2R-trans)-
- 5127-64-0
- BDBM50135168
- +Expand
- InChIKey： WMBWREPUVVBILR-GHTZIAJQSA-N
- Inchi： InChI=1S/C22H18O11/c23-10-5-12(24)11-7-18(33-22(31)9-3-15(27)20(30)16(28)4-9)21(32-17(11)6-10)8-1-13(25)19(29)14(26)2-8/h1-6,18,21,23-30H,7H2/t18-,21+/m0/s1
- SMILES： c1c(cc(c(c1O)O)O)[C@@H]2[C@H](Cc3c(cc(cc3O2)O)O)OC(=O)c4cc(c(c(c4)O)O)O

Computed Properties

Exact Mass: 458.08491139g/mol
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 4
Monoisotopic Mass: 458.08491139g/mol
Heavy Atom Count: 33
Complexity: 667
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 197Å²

Experimental Properties

Boiling Point: 909.1±65.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.3 mmHg at 25°C
Flash Point: 320.0±27.8 °C
Color/Form: Powder
Density: 1.9±0.1 g/cm3

(+)-Gallocatechin gallate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG24839-5mg	(+)-Gallocatechin Gallate	5127-64-0	99%	5mg	$580.00	2024-04-19
TargetMol Chemicals	TN4094-1 mg	Gallocatechin gallate	5127-64-0	98%	1mg	￥ 490
TRC	G214800-1mg	(+)-Gallocatechin gallate	5127-64-0		1mg	$ 230.00	2022-06-02

(+)-Gallocatechin gallate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:5127-64-0)

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WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:5127-64-0)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

(+)-Gallocatechin gallate Related Literature

1. Interactions among chemical components of Cocoa tea (Camellia ptilophylla Chang), a naturally low caffeine-containing tea species

Xiaorong Lin,Zhongzheng Chen,Yuanyuan Zhang,Xiong Gao,Wei Luo,Bin Li Food Funct. 2014 5 1175
2. Detailed phytochemical characterization and bioactive properties of Myrtus nivelii Batt & Trab

Wahiba Rached,Malika Bennaceur,Lillian Barros,Ricardo C. Calhelha,Sandrina Heleno,Maria José Alves,Ana Maria Carvalho,Abderrazak Marouf,Isabel C. F. R. Ferreira Food Funct. 2017 8 3111
3. Phenolic profiling of the aerial part of Chrysanthemum trifurcatum using ultra high performance liquid chromatography coupled to Orbitrap high resolution mass spectrometry

Wiem Tahri,Abdelwaheb Chatti,Roberto Romero-González,Noelia López-Gutiérrez,Antonia Garrido Frenich,Ahmed Landoulsi Anal. Methods 2016 8 3517
4. Hyperlipidemia affects the absorption, distribution and excretion of seven catechins in rats following oral administration of tea polyphenols

Liwei Xu,Yuhong Liang,Xin Chen,Bo Chen,Yuhui Han,Liang Zhang RSC Adv. 2015 5 97988
5. Combinatorics of proanthocyanidins in wine

Jonathan R. Cave,Andrew L. Waterhouse Analyst 2019 144 4395
6. Roasting improves the hypoglycemic effects of a large-leaf yellow tea infusion by enhancing the levels of epimerized catechins that inhibit α-glucosidase

Jie Zhou,Liang Zhang,Qilu Meng,Yijun Wang,Piaopiao Long,Chi-Tang Ho,Chuanjian Cui,Luting Cao,Daxiang Li,Xiaochun Wan Food Funct. 2018 9 5162
7. Identification of (2R,3R)-2-(3,4-dihydroxyphenyl)chroman-3-yl-3,4,5-trihydroxy benzoate as multiple inhibitors of SARS-CoV-2 targets; a systematic molecular modelling approach

Jubie Selvaraj,Shyam Sundar P,Logesh Rajan,Divakar Selvaraj,Dhanabal Palanisamy,Krishnan Namboori PK,Suresh Kumar Mohankumar RSC Adv. 2021 11 13051
8. Consumption of post-fermented Jing-Wei Fuzhuan brick tea alleviates liver dysfunction and intestinal microbiota dysbiosis in high fructose diet-fed mice

Xiangnan Zhang,Qiu Wu,Yan Zhao,Alim Aimy,Xingbin Yang RSC Adv. 2019 9 17501
9. 456. The catechins of green tea. Part II

A. E. Bradfield,M. Penney J. Chem. Soc. 1948 2249
10. Effects of eugenol-reduced clove extract on glycogen phosphorylase b and the development of diabetes in db/db mice

Fujiko Sanae,Ogusa Kamiyama,Kyoko Ikeda-Obatake,Yasuhiko Higashi,Naoki Asano,Isao Adachi,Atsushi Kato Food Funct. 2014 5 214

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